Cas no 134869-03-7 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(phosphonooxy)-)

• Product name: Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(phosphonooxy)-
• CAS No: 134869-03-7
• MF: C₂₀H₁₄O₁₁P₂
• MW: 492.266088008881
• CID: 209520
• PubChem ID: 131824

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(phosphonooxy)-
• FLUORESCEIN 3,6-DIPHOSPHATE
• Fluorescein diphosphate triammonium salt
• 3,6-fluorescein diphosphate
• 3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-3',6'-diyl bis[dihydrogen (phosphate)]
• CHEMBL1818143
• 134869-03-7
• SCHEMBL106708
• 3-Oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl bis(dihydrogen phosphate)
• DTXSID60159003
• Fluorescein3,6-diphosphate
• FT-0626451
• 3,6-Fdp
• (3-oxo-6'-phosphonooxyspiro[2-benzofuran-1,9'-xanthene]-3'-yl) dihydrogen phosphate
• Fluorescein Diphosphate
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-bis(phosphonooxy)-

• Inchi： InChI=1S/C20H14O11P2/c21-19-13-3-1-2-4-14(13)20(29-19)15-7-5-11(30-32(22,23)24)9-17(15)28-18-10-12(6-8-16(18)20)31-33(25,26)27/h1-10H,(H2,22,23,24)(H2,25,26,27)
• InChI Key： IMZBXSAKACGTPH-UHFFFAOYSA-N
• SMILES： OP(OC1C=CC2C3(C4C=CC(OP(=O)(O)O)=CC=4OC=2C=1)OC(=O)C1=CC=CC=C31)(O)=O

Computed Properties

• Exact Mass: 492.001
• Monoisotopic Mass: 492.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 814.9°Cat760mmHg
• Flash Point: 446.6°C
• Refractive Index: 1.751
• PSA: 188.67000
• LogP: 3.19760

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(phosphonooxy)- Security Information

• Storage Condition：?20°C